Cas no 946211-24-1 (2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide)
2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide
- 2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide
- 2-cyclopentyl-N-(2-((2-(methylamino)-2-oxoethyl)thio)-4-phenylthiazol-5-yl)acetamide
- 946211-24-1
- AKOS024492744
- F5034-0414
- 2-cyclopentyl-N-[2-[2-(methylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]acetamide
-
- Inchi: 1S/C19H23N3O2S2/c1-20-16(24)12-25-19-22-17(14-9-3-2-4-10-14)18(26-19)21-15(23)11-13-7-5-6-8-13/h2-4,9-10,13H,5-8,11-12H2,1H3,(H,20,24)(H,21,23)
- InChI Key: WGJYKSJJFHESNU-UHFFFAOYSA-N
- SMILES: S1C(=NC(C2C=CC=CC=2)=C1NC(CC1CCCC1)=O)SCC(NC)=O
Computed Properties
- Exact Mass: 389.12316933g/mol
- Monoisotopic Mass: 389.12316933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 125Ų
2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5034-0414-2μmol |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5034-0414-5μmol |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5034-0414-10μmol |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5034-0414-20μmol |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5034-0414-1mg |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5034-0414-2mg |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5034-0414-3mg |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5034-0414-4mg |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5034-0414-5mg |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5034-0414-10mg |
2-{[5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-yl]sulfanyl}-N-methylacetamide |
946211-24-1 | 10mg |
$79.0 | 2023-09-10 |
2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide
Introduction to 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide (CAS No. 946211-24-1)
2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide, also known by its CAS number 946211-24-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a cyclopentylacetamido group, a phenyl ring, and a thiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The chemical structure of 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide (CAS No. 946211-24-1) is particularly noteworthy for its complexity and the presence of multiple functional groups. The cyclopentylacetamido group imparts lipophilic properties, which can enhance the compound's ability to cross biological membranes. The phenyl ring provides aromatic stability and can influence the compound's interactions with protein targets. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.
Recent studies have highlighted the potential of 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the activity of certain kinases that are implicated in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective effects, 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide has demonstrated significant anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide (CAS No. 946211-24-1) has also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its development as an oral therapeutic agent. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide in human subjects. Early results from phase I trials have been promising, with the compound showing good safety profiles and preliminary evidence of therapeutic benefit in patients with neurodegenerative diseases and inflammatory conditions.
The synthetic route for producing 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide (CAS No. 946211-24-1) involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key intermediates include cyclopentanecarboxylic acid derivatives and thiazole precursors. The final step typically involves a coupling reaction between these intermediates under carefully optimized conditions.
In conclusion, 2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide (CAS No. 946211-24-1) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
946211-24-1 (2-{5-(2-cyclopentylacetamido)-4-phenyl-1,3-thiazol-2-ylsulfanyl}-N-methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)